Ethyl 3-chlorotetrafluoropropionate

• IUPAC Name: ethyl 3-chloro-2,2,3,3-tetrafluoropropanoate
• InChI: InChI=1S/C5H5ClF4O2/c1-2-12-3(11)4(7,8)5(6,9)10/h2H2,1H3
• InChI Key: FBLDISGAMTZLRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(F)(F)Cl)(F)F
• Molecular Formula: C5H5ClF4O2
• DSSTOX Substance ID: DTXSID20382113
• Molecular Weight: 208.54 g/mol
• CAS No.: 24482-88-0

Description

Ethyl 3-chlorotetrafluoropropionate is a chemical compound with the molecular formula C5H5ClF4O2. It is primarily used for research and development purposes.

Synthesis Analysis

The synthesis of this compound can be achieved from Ethanol and 1-Propanol, 1,1,3-trichloro-2,2,3,3-tetrafluoro-, phosphate (3:1) (8CI,9CI).

Molecular Structure Analysis

The molecular structure of this compound consists of 5 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 4 fluorine atoms, and 2 oxygen atoms. The molecular weight of the compound is 208.54.

Scientific Research Applications

Synthesis and Optical Properties

• Chlorophyll Derivatives : Chlorophyll-a derivatives with pyridyl groups in the C3-substituent were synthesized, exploring the impact on optical properties. This research could have implications for photodynamic therapy and photosynthesis studies (Yamamoto & Tamiaki, 2015).

Fluorination Reagents

• Fluorinating Agents : Aminodifluorosulfinium salts, including XtalFluor-E and XtalFluor-M, were developed as stable and easy-to-handle fluorinating agents. These are important for converting alcohols to alkyl fluorides and carbonyls to gem-difluorides in chemical synthesis (L’Heureux et al., 2010).

Polymerization Kinetics

• Free Radical Polymerization : The study of chain transfer agents in the polymerization of ethylene, MMA, and acrylamide shed light on the polymerization kinetics. Various agents, including ethyl 3-chlorotetrafluoropropionate, could be part of this research, focusing on understanding and controlling polymer structures (Furuncuoglu et al., 2010).

Battery Technology

• Lithium-Ion Batteries : this compound derivatives are used to improve the cycling performance of LiMn2O4 cathodes in lithium-ion batteries, particularly at elevated temperatures. This can extend battery life and improve performance (Huang et al., 2016).

Electrolyte Solutions

• Lithium/Sulfur Batteries : Fluorinated ethers, similar to this compound, are used as electrolyte solvents in lithium/sulfur batteries. Their inclusion can enhance stability and performance (Lu et al., 2015).

Safety and Hazards

When handling Ethyl 3-chlorotetrafluoropropionate, it is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. In case of accidental ingestion or inhalation, seek immediate medical attention.

Future Directions

Currently, Ethyl 3-chlorotetrafluoropropionate is primarily used for research and development purposes. Its future applications will largely depend on the outcomes of ongoing and future research studies.